BENGHE Foundational & Exploratory

Check Availability & Pricing

4-(2-Chloroacetamido)benzoic acid molecular
weight

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

4-(2-Chloroacetamido)benzoic
Compound Name:

acid
CAS No.: 4596-39-8
Cat. No.: B1267507

Get Quote

An In-Depth Technical Guide to 4-(2-Chloroacetamido)benzoic Acid: Properties, Synthesis,
and Applications in Modern Drug Discovery

Executive Summary

4-(2-Chloroacetamido)benzoic acid is a bifunctional organic compound of significant interest
to the chemical and pharmaceutical sciences. Possessing both a carboxylic acid and a reactive
chloroacetamide group, it serves as a highly versatile intermediate in the synthesis of a wide
array of biologically active molecules. This guide provides a comprehensive overview of its core
physicochemical properties, a detailed protocol for its laboratory synthesis and
characterization, and an exploration of its applications in contemporary drug discovery,
including the development of antiviral, anesthetic, and anticancer agents. The central focus is
to provide researchers and drug development professionals with the technical insights and
practical methodologies required to effectively utilize this valuable chemical scaffold.

Core Molecular Profile
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4-(2-Chloroacetamido)benzoic acid is a white to off-white solid crystalline compound.[1] Its
molecular structure consists of a benzoic acid core where the amino group at the para (4-
position) is acylated with a chloroacetyl group. This unique arrangement provides two key
reactive sites for further chemical modification.

The definitive molecular weight of 4-(2-Chloroacetamido)benzoic acid is 213.62 g/mol .[1][2]

Physicochemical and Structural Data

Property Value Source(s)

Molecular Weight 213.62 g/mol [1][2]

Molecular Formula C9H8CINO3 [11[3114]

CAS Number 4596-39-8 [1]

Melting Point 264 °C (decomposes) [11[2][3]

Appearance White to Off-White Solid [1]

- Slightly soluble in DMSO and

Solubility ) _ [1]
Acetic Acid

SMILES String OC(=0)clccc(NC(=0)CCl)ccl [2][4]
FNXAWVZXABMYRM-

InChl Key [2]

UHFFFAOYSA-N

Synthesis and Characterization

The most common and efficient synthesis of 4-(2-chloroacetamido)benzoic acid involves the
N-acylation of 4-aminobenzoic acid.[5] This reaction is a classic example of nucleophilic acyl
substitution.

Principle of Synthesis

The lone pair of electrons on the nitrogen atom of 4-aminobenzoic acid acts as a nucleophile,
attacking the electrophilic carbonyl carbon of chloroacetyl chloride. The reaction is typically
conducted at reduced temperatures. This is a critical choice to control the highly exothermic
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nature of the acylation, which prevents the hydrolysis of the acid chloride and minimizes the
formation of potential side products, thereby ensuring a higher yield of the desired compound.

Visualized Synthesis Workflow
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Starting Materials Reaction Conditions

4-Aminobenzoic Acid Chloroacetyl Chloride HCI (acidic medium) Stirring at 4-10°C

4-(2-Chloroacetamido)benzoic Acid
(Crude Product)

Dissolve & Precipitate

Purification
(Recrystallization)

solate & Dry

Final Product

Therapeutic Development Pathways

Antiviral Agents

Anti-HBV (e.g., Matijing-Su Derivatives)

4-(2-Chloroacetamido) Pain Management
benzoic Acid

»| Local Anesthetics

Oncology

Anticancer Agents
(e.g., VEGFR-2 Inhibitors)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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